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Compound of Interest

Compound Name: (2-Bromovinyl)trimethylsilane

Cat. No.: B178746

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of (2-
Bromovinyl)trimethylsilane, a versatile organosilane reagent. The information herein is
intended to support research and development activities by providing key data and
standardized experimental methodologies.

Core Physical Properties

(2-Bromovinyl)trimethylsilane is a liquid organosilicon compound with the linear formula
BrCH=CHSI(CH3)3.[1] It is recognized for its utility in organic synthesis, particularly in cross-
coupling reactions. An accurate understanding of its physical properties is essential for its
proper handling, application, and for the design of synthetic protocols.

Quantitative Data Summary

The physical properties of (2-Bromovinyl)trimethylsilane have been compiled from various
sources and are summarized in the table below for ease of reference and comparison.
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Physical Property Value Units Conditions
Molecular Weight 179.13 g/mol

Boiling Point 50-51 °C at 52 mmHg
55 °C at 42 mmHg

Density 1.167 g/mL at 25 °C
1.163 - Specific Gravity

Refractive Index 1.466 - n20/D
Appearance Liquid

Chemical Formula C5H11BrSi

CAS Number 41309-43-7

Data sourced from multiple chemical suppliers and databases.[1][2][3][4][5]

Experimental Protocols

While specific experimental reports on the determination of the physical properties for (2-
Bromovinyl)trimethylsilane are not extensively detailed in the public domain, the following
are standard methodologies that are broadly applicable for such liquid organic compounds.

3.1. Determination of Boiling Point (Micro Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample volumes, the Thiele tube method is a common and effective
procedure.[6]

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,
heating source (Bunsen burner or oil bath), and liquid paraffin or silicone oil.

e Procedure:

o A small volume of (2-Bromovinyl)trimethylsilane is placed in the small test tube.
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o The capillary tube is inverted and placed inside the test tube with the open end submerged
in the liquid.

o The test tube assembly is attached to the thermometer and placed in the Thiele tube
containing the heating oil.

o The Thiele tube is gently heated, causing a steady stream of bubbles to emerge from the
capillary tube.

o The heat source is then removed, and the apparatus is allowed to cool.

o The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.[6]

3.2. Determination of Density (Oscillating U-tube Method)

Modern digital density meters, often operating on the oscillating U-tube principle, provide a
rapid and accurate means of determining the density of liquids. This method is outlined in
ASTM D4052.[7][8]

o Apparatus: Digital density meter with an oscillating U-tube, syringe for sample injection.
e Procedure:
o The instrument is calibrated using a certified density standard.

o A small volume of (2-Bromovinyl)trimethylsilane is injected into the thermostatted
oscillating U-tube.

o The instrument measures the change in the oscillation frequency of the U-tube caused by
the mass of the sample.

o This frequency change is used to calculate the density of the sample, which is then
displayed by the instrument.[9][10]

3.3. Determination of Refractive Index (Abbe Refractometer)
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The refractive index is a fundamental physical property that can be used to identify and assess
the purity of a liquid. The Abbe refractometer is a common instrument for this measurement,
and the general procedure is described in ASTM D1218.[11][12]

o Apparatus: Abbe refractometer with a light source and a temperature-controlled prism.
e Procedure:
o The refractometer is calibrated using a standard liquid of known refractive index.
o Afew drops of (2-Bromovinyl)trimethylsilane are placed on the surface of the prism.

o The prism is closed, and the sample is allowed to equilibrate to the desired temperature
(typically 20°C).

o The light source is adjusted, and the refractometer is focused to obtain a sharp boundary
line in the eyepiece.

o The refractive index is read directly from the instrument's scale.

Visualizations

4.1. Molecular Structure

The following diagram illustrates the molecular structure of (2-Bromovinyl)trimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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